Cas no 1314934-81-0 (6-Methoxy-4-nitropicolinonitrile)

• Product Name: 6-Methoxy-4-nitropicolinonitrile
• CAS No: 1314934-81-0
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904290
• Update Time: 2025-05-19

6-Methoxy-4-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-nitropicolinonitrile
• 6-methoxy-4-nitropyridine-2-carbonitrile

• Inchi： 1S/C7H5N3O3/c1-13-7-3-6(10(11)12)2-5(4-8)9-7/h2-3H,1H3
• InChI Key： HDKXZQMDQYLCTG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C#N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 6-Methoxy-4-nitropicolinonitrile

6-Methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0): An Overview of a Promising Compound in Medicinal Chemistry

6-Methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of picolinonitriles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6-methoxy-4-nitropicolinonitrile features a pyridine ring substituted with a methoxy group at the 6-position and a nitro group at the 4-position, along with a nitrile group at the 3-position. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 6-methoxy-4-nitropicolinonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 6-methoxy-4-nitropicolinonitrile effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-methoxy-4-nitropicolinonitrile has shown promising antiviral activity against several viral strains. A study conducted by a team of virologists at the University of California, Los Angeles (UCLA) demonstrated that this compound inhibited the replication of influenza A virus (IAV) by interfering with viral RNA synthesis. The researchers noted that 6-methoxy-4-nitropicolinonitrile could be developed into an effective antiviral drug to combat influenza and other viral infections.

The anticancer potential of 6-methoxy-4-nitropicolinonitrile has also been explored in several preclinical studies. A research group at the National Cancer Institute (NCI) reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings suggest that 6-methoxy-4-nitropicolinonitrile could be a valuable lead compound for developing novel anticancer therapies.

The synthesis of 6-methoxy-4-nitropicolinonitrile is well-documented in the literature, with several efficient routes reported. One common method involves the nitration of 6-methoxypicolinonitrile followed by selective reduction to form the desired product. The high yield and purity obtained through these synthetic routes make it feasible for large-scale production and further pharmaceutical development.

In terms of safety and toxicity, preliminary studies have shown that 6-methoxy-4-nitropicolinonitrile exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in various disease models.

The future prospects for 6-methoxy-4-nitropicolinonitrile are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing this compound through preclinical and clinical stages.

In conclusion, 6-methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory, antiviral, and anticancer properties make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.